Cas no 1196155-59-5 ((6-chloropyridin-2-yl)methanesulfonyl chloride)

• Product Name: (6-chloropyridin-2-yl)methanesulfonyl chloride
• CAS No: 1196155-59-5
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD13190131
• CID: 2616699
• PubChem ID: 55279595
• Update Time: 2025-06-14

(6-chloropyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (6-chloropyridin-2-yl)methanesulfonyl chloride
• (6-CHLORO-PYRIDIN-2-YL)-METHANESULFONYLCHLORIDE
• EN300-276210
• (6-CHLORO-PYRIDIN-2-YL)-METHANESULFONYL CHLORIDE
• AB69817
• AKOS006334041
• 1196155-59-5

• MDL： MFCD13190131
• Inchi： 1S/C6H5Cl2NO2S/c7-6-3-1-2-5(9-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： OQLCUTQCMPCQSE-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(N=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 224.9418050Da
• Monoisotopic Mass: 224.9418050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-chloropyridin-2-yl)methanesulfonyl chloride

Recent Advances in the Application of (6-Chloropyridin-2-yl)methanesulfonyl Chloride (CAS: 1196155-59-5) in Chemical Biology and Pharmaceutical Research

The compound (6-chloropyridin-2-yl)methanesulfonyl chloride (CAS: 1196155-59-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and protein-protein interactions. Recent studies have highlighted its utility in the development of covalent inhibitors, where its reactive sulfonyl chloride moiety enables selective modification of target proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (6-chloropyridin-2-yl)methanesulfonyl chloride in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed this compound to introduce a reactive warhead that forms a covalent bond with a cysteine residue in the BTK active site, resulting in potent and selective inhibition. The study reported IC50 values in the low nanomolar range, suggesting promising therapeutic potential for autoimmune diseases and B-cell malignancies.

In parallel research, (6-chloropyridin-2-yl)methanesulfonyl chloride has been utilized in proteomics studies for chemical proteome profiling. A recent Nature Chemical Biology publication described its application as a reactive scaffold for identifying novel drug targets through activity-based protein profiling (ABPP). The compound's ability to selectively modify active site nucleophiles in complex proteomes has enabled the discovery of previously uncharacterized enzymatic activities, expanding our understanding of disease-relevant pathways.

The synthetic utility of this compound has also been demonstrated in material science applications. A 2024 ACS Applied Materials & Interfaces report detailed its use as a crosslinking agent for polymer modification, creating materials with enhanced stability and specific binding properties for biomedical applications. The researchers noted that the chloropyridine moiety provides additional coordination sites for metal ions, opening possibilities for creating multifunctional materials.

From a safety and handling perspective, recent studies have improved our understanding of the compound's stability and reactivity profile. Advanced computational modeling has predicted its degradation pathways under various conditions, facilitating better storage and handling protocols. These developments have been particularly important for scaling up synthetic processes in pharmaceutical manufacturing.

Looking forward, the unique properties of (6-chloropyridin-2-yl)methanesulfonyl chloride position it as a valuable tool in chemical biology and drug discovery. Its dual functionality as both a synthetic intermediate and a protein-reactive probe continues to inspire innovative applications across multiple research domains. Future research directions may explore its potential in targeted protein degradation strategies and the development of next-generation covalent drugs.